Potassium

Potassium-ion battery Redox potential Energy density

Potassium (K, atomic number is a Group 1 alkali metal with a standard atomic mass of 39.098 g mol⁻¹. The potassium cation (K⁺) serves as a critical functional entity across electrochemistry, biological systems, and industrial processes.

Molecular Formula K
Molecular Weight 39.0983 g/mol
CAS No. 7440-09-7
Cat. No. B1239431
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NamePotassium
CAS7440-09-7
SynonymsPotassium
Molecular FormulaK
Molecular Weight39.0983 g/mol
Structural Identifiers
SMILES[K]
InChIInChI=1S/K
InChIKeyZLMJMSJWJFRBEC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
SolubilitySoluble in liquid ammonia, ethylenediamine, aniline;  soluble in several metals;  forms liquid alloys with other alkali metals
SOL IN ACID, MERCURY
Solubility in water: reaction

Potassium (CAS 7440-09-7) Technical Procurement Guide: Critical Differentiators for Battery, Biological, and Industrial Applications


Potassium (K, atomic number 19) is a Group 1 alkali metal with a standard atomic mass of 39.098 g mol⁻¹. The potassium cation (K⁺) serves as a critical functional entity across electrochemistry, biological systems, and industrial processes. In electrochemical storage, K exhibits a standard redox potential (K⁺/K) of −2.94 V versus the standard hydrogen electrode (SHE), positioned between sodium (−2.71 V) and lithium (−3.04 V) [1]. This potential difference enables potassium-ion batteries to achieve higher cell voltages than sodium-ion systems. In biological contexts, K⁺ is the predominant intracellular cation with concentrations averaging 140 mEq/L in the intracellular fluid, contrasting sharply with extracellular concentrations of 3.5–5.0 mEq/L [2]. This asymmetric distribution is maintained by Na⁺/K⁺-ATPase pumps and underlies membrane potential generation. In nuclear thermal applications, potassium exhibits a melting point of 63.5 °C and is frequently alloyed with sodium to form NaK eutectic coolant with a melting point of −12.65 ± 0.01 °C [3]. These distinct physicochemical signatures define the compound's position among alkali metal analogs and inform all downstream procurement decisions.

K-ion battery R&D
Supports cell voltage differentiation vs. Na-ion systems
Electrophysiology
High K⁺/Na⁺ selectivity required for ion channel assays
Liquid metal coolant
NaK eutectic enables ambient-temperature operation
Cell culture & buffers
Physiological K⁺ gradients essential for membrane potential

Potassium (CAS 7440-09-7) Technical Selection: Why Sodium, Lithium, and Ammonium Substitution Compromises Performance


Generic substitution among alkali metal species—particularly sodium, lithium, rubidium, or ammonium—introduces quantifiable performance divergences that cannot be mitigated by formulation adjustment alone. The fundamental issue stems from potassium's intermediate ionic radius (140 pm) relative to sodium (100 pm) and lithium (76 pm), which governs both steric constraints in crystalline lattice intercalation and electrostatic interactions in biological and chemical systems [1]. In battery applications, substituting potassium with sodium reduces theoretical cell voltage by approximately 0.23 V due to the higher Na⁺/Na redox potential, directly impacting energy density. In ion channel pharmacology and electrophysiology, substituting potassium with sodium or lithium in experimental buffers alters reversal potentials and channel selectivity measurements, with KcsA potassium channels exhibiting K⁺/Na⁺ permeability ratios exceeding 100:1 [2]. In nuclear thermal management, substituting pure potassium with pure sodium raises the coolant melting point from 63.5 °C to 97.8 °C, limiting low-temperature operational flexibility unless NaK eutectic alloys are specifically engineered. These differences are not marginal; they are foundational to device performance, assay validity, and process safety. The following evidence guide provides the quantitative justification for potassium-specific procurement.

Redox potential mismatch
Na⁺/Na is 0.23 V more positive than K⁺/K, reducing theoretical cell voltage; Li⁺/Li is 0.10 V more negative, altering intercalation behavior.
Ion channel selectivity loss
K⁺ channels discriminate >100:1 against Na⁺; substituting Na⁺ salts in electrophysiology buffers collapses reversal potential measurements.
Coolant melting point shift
Pure Na melts at 97.8 °C vs. K at 63.5 °C; NaK eutectic (-12.65 °C) is required for ambient liquid metal operation – pure Na cannot substitute.

Potassium (CAS 7440-09-7) Quantitative Differentiation Evidence: Electrochemical, Biological, and Thermal Performance Benchmarks


Potassium vs. Sodium vs. Lithium: Standard Redox Potential Determines Theoretical Cell Voltage in Alkali-Ion Battery Systems

The standard redox potential of potassium (K⁺/K) is −2.94 V versus SHE, which is 0.23 V more negative than sodium (−2.71 V vs. SHE) and 0.10 V less negative than lithium (−3.04 V vs. SHE) [1]. This intermediate positioning provides potassium-ion batteries (KIBs) with theoretical cell voltages higher than sodium-ion batteries (SIBs) while approaching lithium-ion battery (LIB) performance levels. The lower redox potential of potassium enables higher cell voltages and greater energy density compared to sodium-ion systems [2]. Additionally, potassium's lower Lewis acidity compared to lithium and sodium promotes easier desolvation and formation of robust solid-electrolyte interphase (SEI) layers, potentially translating to superior rate capability in appropriately engineered electrode systems .

Redox Potential
Head-to-head
K⁺/K: −2.94 V vs. SHE Na⁺/Na: −2.71 V Li⁺/Li: −3.04 V
Supports K-ion cell voltage differentiation from Na-ion systems
Aqueous standard reference; non-aqueous shifts may apply
Potassium-ion battery Redox potential Energy density

Potassium vs. Sodium: Aluminum Current Collector Compatibility Enables Dual-Side Lightweight Design in Potassium-Ion Batteries

Unlike lithium, potassium does not react with aluminum current collectors within the typical anode voltage range. This electrochemical compatibility permits the use of lightweight, cost-effective aluminum on both the anode and cathode sides of potassium-ion batteries, in contrast to lithium-ion batteries which require heavier and more expensive copper current collectors on the anode [1]. This property is shared with sodium-ion batteries, but combined with potassium's lower redox potential, it offers a unique cost-performance profile. Research indicates that potassium-ion battery production can reduce energy consumption by approximately 15–17% compared to lithium-ion manufacturing, while sodium-ion batteries achieve reductions of 18–20% [2]. The ability to employ aluminum current collectors on both electrodes reduces material costs for large-scale energy storage applications [3].

Current Collector
Class-level
KIB: Al on both electrodes LIB: Cu required on anode SIB: Al compatible
May reduce anode-side material cost vs. Li-ion
Class-level inference; verify with specific electrode systems
Potassium-ion battery Current collector Cost reduction

Potassium vs. Sodium: Ion Channel Selectivity with K⁺/Na⁺ Permeability Ratios Exceeding 100:1 in Biological Membranes

Potassium channels exhibit extraordinary discrimination between K⁺ and Na⁺ ions, a property essential for generating and regulating membrane potentials. Simulation studies of the KcsA potassium channel selectivity filter demonstrate a K⁺/Na⁺ flux ratio of 100:1 under physiological conditions, with the channel almost continuously occupied by K⁺ in its high-affinity state [1]. Experimental patch-clamp characterization of the large-conductance calcium-activated potassium (BK) channel in cultured rat melanotrophs quantified the permeability ratio of sodium relative to potassium (P_Na/P_K) as <0.03 in physiological solutions (intracellular K⁺ 150 mM, extracellular Na⁺ 140 mM, K⁺ 3.5 mM) [2]. Additional studies on BK channels determined the relative permeability sequence as K⁺ (1.0) > Rb⁺ (0.87) > NH₄⁺ (0.17) ≫ Na⁺ (0.03), with lithium and cesium exhibiting negligible permeation [3]. This extreme selectivity is structurally encoded in the conserved selectivity filter lined with carbonyl oxygens that precisely coordinate dehydrated K⁺ ions while rejecting smaller Na⁺ ions.

Ion Channel Selectivity
Head-to-head
K⁺/Na⁺ flux ratio: 100:1 (KcsA simulation) P_Na/P_K < 0.03 (BK channel) Rb⁺ rel. perm.: 0.87
High-purity K⁺ salts essential for electrophysiology buffer specification
Experimental conditions may influence selectivity ratios
Ion channel Selectivity filter Electrophysiology

Potassium vs. Sodium: Thermal Conductivity and Melting Point Trade-offs in Liquid Metal Coolant Applications

In nuclear reactor thermal management, liquid sodium is the established primary coolant due to its high thermal conductivity of 86.9 W/m·K at 100 °C [1]. Pure liquid potassium exhibits slightly lower thermal conductivity than sodium but offers a significantly lower melting point of 63.5 °C versus sodium's 97.8 °C. The strategic importance of potassium emerges in sodium-potassium (NaK) eutectic alloys (approximately 68.1 at.% K, 31.9 at.% Na), which achieve a melting point of −12.65 ± 0.01 °C, enabling liquid-state operation at ambient temperatures [2]. The NaK eutectic (31.9 at.% Na–68.1 at.% K) is employed in the second circuit of fast neutron nuclear reactors and in low-power space nuclear stations, where its low melting point simplifies system design and enables operation without auxiliary heating [3]. While NaK exhibits inferior heat transport properties compared to pure sodium and presents toxicity and flammability concerns, its ambient-temperature liquidity provides unique operational flexibility unattainable with pure sodium coolant.

Coolant Melting Point
Head-to-head
Pure K: 63.5 °C Pure Na: 97.8 °C NaK eutectic: −12.65 °C
NaK eutectic enables ambient-temperature liquid metal operation
NaK requires safety protocols for air/water reactivity
Nuclear coolant Liquid metal Thermal management

Potassium vs. Sodium: Differential Intracellular vs. Extracellular Distribution Drives Membrane Physiology and Assay Design

The fundamental asymmetry of potassium and sodium distribution across cell membranes is maintained by Na⁺/K⁺-ATPase activity. Intracellular potassium concentration averages 140 mEq/L (140 mmol/L), while extracellular potassium concentration is tightly regulated between 3.5 and 5.0 mEq/L, yielding an intracellular-to-extracellular concentration ratio of approximately 30:1 [1]. In contrast, sodium exhibits the inverse distribution: extracellular concentration averages 140 mEq/L while intracellular sodium concentration is 12 mEq/L, producing an extracellular-to-intracellular ratio of approximately 12:1 [2]. This complementary asymmetric distribution establishes the resting membrane potential and drives secondary active transport processes. The concentration gradient for potassium across the plasma membrane is the primary determinant of the resting membrane potential in excitable cells, with the Nernst potential for K⁺ typically ranging from −80 to −90 mV. Substituting potassium with sodium in experimental buffers collapses this gradient and abolishes the driving force for potassium-mediated electrophysiological phenomena.

Intracellular Distribution
Head-to-head
K⁺ ICF: 140 mEq/L K⁺ ECF: 3.5–5.0 mEq/L ICF/ECF ratio ≈ 30:1 Na⁺ ECF/ICF ratio ≈ 12:1
K⁺ gradient underpins physiological membrane potential in cell assays
Human reference values; may vary with cell type
Electrolyte homeostasis Intracellular cation Membrane potential

Potassium vs. Sodium: Ionic Radius and Intercalation Behavior in Carbon Anodes Differentiate Battery Cycling Performance

The larger ionic radius of K⁺ (138–140 pm) compared to Na⁺ (97–102 pm) and Li⁺ (68–76 pm) fundamentally alters intercalation behavior in carbonaceous anode materials [1]. While this larger radius presents challenges including greater volume expansion during potassiation, it also confers distinct advantages. Potassium ions exhibit lower desolvation energy in common organic electrolytes due to their smaller solvated (Stokes) radius compared to sodium, resulting in superior ionic conductivity and potentially faster charge/discharge kinetics [2]. In hard carbon anodes tested under identical conditions, sodium-ion batteries achieved the highest reversible capacity, while potassium-ion cells exhibited different ion storage trends [3]. Graphite can theoretically intercalate potassium to form KC₈, offering a capacity of approximately 279 mAh/g, though the larger K⁺ size leads to significant volume expansion and structural strain [4]. Comparative cycle performance data indicate that sodium test cells retain nearly 100% of discharge capacity after 25 cycles, whereas potassium cells exhibit gradual capacity fade under similar conditions [5]. These divergent electrochemical behaviors preclude direct substitution and necessitate chemistry-specific electrode engineering.

Ionic Radius & Intercalation
Context-dependent
K⁺ radius: 138–140 pm Na⁺ radius: 97–102 pm KC₈ theor. capacity: ~279 mAh/g
K⁺ intercalation behavior differs; electrode engineering context-dependent
Performance context-dependent; verify with target anode material
Potassium-ion battery Carbon anode Intercalation

Potassium (CAS 7440-09-7) Evidence-Based Application Scenarios: Where Quantified Differentiation Drives Procurement Decisions


Potassium-Ion Battery (KIB) R&D and Prototype Manufacturing

This application scenario is validated by potassium's lower redox potential (−2.94 V vs. SHE) compared to sodium (−2.71 V vs. SHE), which enables higher theoretical cell voltages and greater energy density in KIB systems [1]. The compatibility of potassium with aluminum current collectors on both anode and cathode sides reduces material costs and simplifies manufacturing compared to lithium-ion systems requiring copper anodes [2]. Additionally, potassium's smaller solvated radius and lower Lewis acidity facilitate faster desolvation kinetics and robust SEI formation . These quantifiable advantages position potassium metal and potassium salts as strategic procurement priorities for research groups developing next-generation energy storage technologies targeting grid-scale applications where cost per kWh and energy density are critical selection criteria.

Electrophysiology and Ion Channel Pharmacology Assays

The extreme selectivity of potassium channels for K⁺ over Na⁺—with experimentally measured P_Na/P_K < 0.03 in BK channels and computationally derived K/Na flux ratios of 100:1 in KcsA channels [3]—demands the use of high-purity potassium salts in all electrophysiological recording solutions. The physiological intracellular potassium concentration of 140 mEq/L, maintained against an extracellular concentration of only 3.5–5.0 mEq/L, establishes the potassium reversal potential that defines neuronal and cardiac excitability [4]. Procurement of certified potassium chloride, potassium gluconate, or potassium methanesulfonate with specified trace sodium contamination levels is essential for patch-clamp electrophysiology, two-electrode voltage clamp, and fluorescence-based potassium flux assays. Substitution with sodium-based buffers invalidates current measurements and alters channel gating properties.

Liquid Metal Coolant Systems for Nuclear and Space Applications

The sodium-potassium eutectic alloy (31.9 at.% Na–68.1 at.% K) achieves a melting point of −12.65 ± 0.01 °C, enabling liquid metal coolant operation at ambient temperatures without auxiliary heating systems [5]. This represents a 110.45 °C reduction in melting point compared to pure sodium (97.8 °C) and enables deployment in second-circuit fast neutron reactor cooling loops and low-power space nuclear power stations where startup heating is impractical [6]. While NaK exhibits inferior heat transport properties to pure sodium and requires careful handling due to reactivity with air and water, its ambient-temperature liquidity provides unique operational flexibility unattainable with alternative liquid metal coolants. Procurement specifications for potassium metal in nuclear-grade purity are driven by these quantifiable thermal performance boundaries.

Cell Culture Media and Physiological Buffer Formulation

The asymmetric distribution of potassium (intracellular 140 mEq/L vs. extracellular 3.5–5.0 mEq/L) and sodium (extracellular 140 mEq/L vs. intracellular 12 mEq/L) is fundamental to maintaining physiological osmotic balance and membrane potential [7]. Cell culture media formulations including DMEM, RPMI-1640, and specialized primary neuron media require precise potassium concentrations to replicate in vivo ionic environments. The sodium-to-potassium concentration ratio in extracellular buffers is a critical determinant of resting membrane potential and action potential generation in excitable cell cultures. Procurement of potassium chloride, potassium phosphate monobasic/dibasic, and potassium bicarbonate with certificate of analysis verifying sodium content is mandated for reproducible cell culture and biochemical assay conditions where ionic composition directly affects experimental outcomes.

Application
Selection Property
Validation Focus
K-ion battery R&D
Redox potential vs. Na/Li; Al current collector compatibility
Cell voltage and energy density under non-aqueous conditions
Electrophysiology assays
High-purity K⁺ salt with specified low Na⁺ content
Ion channel selectivity and reversal potential measurements
Liquid metal coolant
NaK eutectic melting point; ambient liquidity
Low-temperature operational capability and thermal management
Cell culture & buffer formulation
Physiological K⁺ concentration ratio (ICF/ECF)
Membrane potential maintenance and ion gradient fidelity

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